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Introduction
Propylene Glycol Ricinoleate (PGPR) is an ester of propylene glycol and ricinoleic acid,

presenting a unique combination of properties that make it a valuable excipient in

pharmaceutical and cosmetic formulations.[1][2] Its emulsifying and stabilizing capabilities are

particularly noteworthy.[1] This document provides detailed application notes and protocols for

the formulation of Propylene Glycol Ricinoleate nanoemulsions using phase inversion

techniques. These low-energy emulsification methods, namely Phase Inversion Composition

(PIC) and Phase Inversion Temperature (PIT), are advantageous for their simplicity and

suitability for heat-sensitive active pharmaceutical ingredients (APIs).[3]

Nanoemulsions are kinetically stable, isotropic dispersions of oil and water stabilized by a

surfactant and co-surfactant, with droplet sizes typically in the range of 20–200 nm.[3] Due to

their small droplet size, nanoemulsions can enhance the solubility, dissolution rate, and

bioavailability of poorly water-soluble drugs.[3][4]

Phase Inversion Emulsification Techniques
Phase inversion emulsification is a low-energy method to produce fine and stable

nanoemulsions. The inversion can be induced by changing the composition of the emulsion at
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a constant temperature (Phase Inversion Composition) or by changing the temperature at a

constant composition (Phase Inversion Temperature).

Phase Inversion Composition (PIC)
The PIC method involves the progressive addition of one phase to the other, leading to a

change in the spontaneous curvature of the surfactant layer and subsequent phase inversion.

Typically, the aqueous phase is added to the oil phase containing the surfactant.

Phase Inversion Temperature (PIT)
The PIT method utilizes the temperature-dependent solubility of non-ionic surfactants. As the

temperature of a water-in-oil (W/O) emulsion is decreased, the surfactant becomes more

hydrophilic, leading to an inversion to an oil-in-water (O/W) nanoemulsion with very small

droplet sizes.[5][6][7]

Quantitative Data Summary
The following tables summarize quantitative data from studies on nanoemulsion formulations.

While direct data for Propylene Glycol Ricinoleate is limited, the presented data from related

propylene glycol esters and ricinoleate derivatives provide valuable formulation insights.

Table 1: Formulation Composition of Nanoemulsions for Poorly Soluble Drugs
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Drug
Oil Phase
(% w/w)

Surfactant
(% w/w)

Co-
surfactant
(% w/w)

Aqueous
Phase (%
w/w)

Reference

Itraconazole

Medium-

Chain

Triglycerides

(10%)

Tween 80

(3%)

Propylene

Glycol (2%)
q.s. to 100 [3]

Celecoxib

Sefsol 218 &

Triacetin

(10%)

Tween 80 &

Transcutol-P

(50%)

- 40% [3]

Cyclosporine

A
Oleic Acid Tween 80

Propylene

Glycol
q.s. to 100 [3]

Plumbagin

Propylene

Glycol

Caprylate

(Capryol 90)

[3]

Table 2: Physicochemical Characterization of Propylene Glycol Ester-Based Nanoemulsions
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Oil Phase
Surfactant/
Co-
surfactant

Method
Droplet Size
(nm)

Polydispers
ity Index
(PDI)

Reference

Propylene

Glycol

Dicaprylate/D

icaprate

Polysorbate

80 / 1-butanol
PIC 137 0.094 [6]

Propylene

Glycol

Dicaprylate/D

icaprate

Polysorbate

80
PIC 33 - [6]

Propylene

Glycol

Monocaprylat

e

Kolliphor RH

40 /

Transcutol

Low-Energy ~100 - [8]

Experimental Protocols
The following are detailed protocols for the preparation of Propylene Glycol Ricinoleate
nanoemulsions using PIC and PIT methods. These are generalized protocols and may require

optimization for specific drug candidates and applications.

Protocol 1: Phase Inversion Composition (PIC) Method
This protocol is adapted from methodologies used for other propylene glycol diesters.[6]

Materials:

Propylene Glycol Ricinoleate (Oil Phase)

Non-ionic surfactant (e.g., Polysorbate 80, Cremophor EL)

Co-surfactant (e.g., Propylene Glycol, Transcutol HP)

Purified Water (Aqueous Phase)
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Active Pharmaceutical Ingredient (API) - optional

Magnetic stirrer

Burette or syringe pump

Procedure:

Preparation of the Organic Phase:

Accurately weigh the Propylene Glycol Ricinoleate, surfactant, and co-surfactant into a

beaker.

If incorporating a lipophilic API, dissolve it in this oil/surfactant mixture.

Place the beaker on a magnetic stirrer and stir at a constant speed (e.g., 300-500 rpm) at

room temperature until a homogenous mixture is obtained.

Titration of the Aqueous Phase:

Slowly add purified water to the organic phase dropwise using a burette or a syringe pump

at a constant rate.

Continue stirring throughout the addition process.

Observe the mixture for changes in viscosity and transparency, which indicate the

progression towards the phase inversion point.

Nanoemulsion Formation:

As the water content increases, the system will transition from a W/O emulsion to a

bicontinuous microemulsion, and finally to an O/W nanoemulsion. This is often

accompanied by a noticeable decrease in viscosity.

Continue adding water until the final desired concentration is reached.

Allow the nanoemulsion to stir for an additional 15-30 minutes to ensure homogeneity.
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Characterization:

Droplet Size and Polydispersity Index (PDI): Analyze the nanoemulsion using Dynamic Light

Scattering (DLS).

Zeta Potential: Determine the surface charge of the droplets, which is an indicator of stability.

Morphology: Visualize the droplets using Transmission Electron Microscopy (TEM).

Stability Studies: Assess the physical stability of the nanoemulsion over time at different

storage conditions (e.g., 4°C, 25°C, 40°C) by monitoring changes in droplet size, PDI, and

visual appearance (creaming, phase separation).

Protocol 2: Phase Inversion Temperature (PIT) Method
This is a general protocol based on the principles of the PIT method.[5][6]

Materials:

Propylene Glycol Ricinoleate (Oil Phase)

Non-ionic surfactant with a temperature-sensitive HLB value (e.g., Polyoxyethylene ethers)

Purified Water (Aqueous Phase)

API (optional)

Water bath with temperature control

Magnetic stirrer with a hot plate

Cooling bath (e.g., ice-water bath)

Procedure:

Component Mixing:

Combine the Propylene Glycol Ricinoleate, surfactant, and water in a sealed vessel.
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If including an API, ensure it is soluble in the appropriate phase.

Place the vessel in a water bath on a magnetic stirrer.

Heating and Phase Inversion:

Begin stirring the mixture at a moderate speed.

Gradually heat the mixture. As the temperature increases, the hydrophilic nature of the

non-ionic surfactant decreases, leading to the formation of a W/O emulsion.

Continue heating to the Phase Inversion Temperature (PIT) of the system. The PIT can be

determined beforehand by measuring the conductivity of the emulsion as a function of

temperature; a sharp drop in conductivity indicates the inversion to a W/O emulsion.

Cooling and Nanoemulsion Formation:

Once the PIT is reached or slightly exceeded, rapidly cool the emulsion by transferring the

vessel to a cooling bath while maintaining stirring.

This rapid cooling forces the surfactant to become more hydrophilic again, causing the

system to invert to a fine O/W nanoemulsion.

Equilibration:

Continue stirring in the cooling bath until the emulsion reaches room temperature.

Characterization:

Follow the same characterization steps as outlined in the PIC method protocol (Droplet Size,

PDI, Zeta Potential, Morphology, and Stability Studies).

Visualizations
Experimental Workflow Diagrams
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Caption: Workflow for Phase Inversion Composition (PIC) Method.
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Caption: Workflow for Phase Inversion Temperature (PIT) Method.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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